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Compound of Interest

Compound Name: 3-(213C)ethynylaniline

Cat. No.: B15088506

This guide provides essential safety information for researchers, scientists, and drug
development professionals handling 3-ethynylaniline. Please consult your institution's safety
protocols and the full Safety Data Sheet (SDS) before beginning any experiment.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 3-ethynylaniline?

Al: 3-Ethynylaniline is classified as a hazardous substance.[1] It is a flammable liquid and
vapor that can form explosive mixtures with air.[2][3] The compound is harmful if swallowed or
in contact with skin, causes serious skin and eye irritation, and may lead to respiratory irritation.
[3] Additionally, it may cause skin sensitization upon contact.[1]

Q2: What are the potential health effects of exposure to 3-ethynylaniline?

A2: Exposure can lead to various health issues. Ingesting the material may be harmful, with
animal studies indicating that ingestion of less than 150 grams could be fatal or cause
significant health damage.[1] The substance and its metabolites might interfere with the normal
oxygen uptake of hemoglobin, a condition known as methemoglobinemia.[1] Skin contact can
cause inflammation and may worsen pre-existing dermatitis.[1] The material is also an eye
irritant and can cause damage.[1][2] Inhalation may irritate the respiratory tract, and at high
concentrations, could lead to central nervous system depression.[2]

Q3: What should | do in case of accidental exposure?
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A3: Immediate action is crucial. The following table summarizes first aid procedures:

Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
) difficult, administer oxygen. If the person is not
Inhalation
breathing, provide artificial respiration and seek

immediate medical attention.[2][4]

Immediately remove all contaminated clothing.
. Wash the affected skin area with plenty of soap
Skin Contact )
and water for at least 15 minutes and seek

medical help.[2][4]

Rinse the eyes cautiously with water for at least

15 minutes, making sure to lift the upper and
Eye Contact lower eyelids. Remove contact lenses if present

and easy to do so. Continue rinsing and get

medical attention.[2][4]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
i and have them drink 2-4 cupfuls of milk or
Ingestion _ _
water. Never give anything by mouth to an
unconscious person. Call a doctor or poison

control center immediately.[2][4]

Personal Protective Equipment (PPE)
Troubleshooting Guide

Q4: I'm not sure which gloves to use for handling 3-ethynylaniline. What are the
recommendations?

A4: Wear chemical-resistant gloves.[1] Neoprene or PVC gloves are suggested options.[1] The
suitability and durability of the glove material depend on the specific conditions of use,
including the duration and frequency of contact.[1] For prolonged or frequent contact, it is
recommended to use a glove with a protection class of 5 or higher (breakthrough time > 240
minutes).[1] For brief contact, a glove with a protection class of 3 or higher (breakthrough time
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> 60 minutes) is advisable.[1] Always inspect gloves before use and wash your hands
thoroughly after removing them.[4][5]

Q5: Is standard lab eye protection sufficient when working with 3-ethynylaniline?

A5: Standard safety glasses may not be enough. It is recommended to use safety glasses with
side shields or tightly fitting chemical safety goggles.[1][4] This ensures better protection
against splashes and vapors.

Q6: When is a respirator necessary for handling this compound?

A6: A NIOSH-approved respirator with a Type A filter should be used if you are working in an
area with inadequate ventilation or if exposure limits are likely to be exceeded.[1][2] If you
experience any irritation or other symptoms, a full-face respirator should be considered.[4]

PPE Summary Table

Category Recommended PPE Specifications
) Safety glasses with side- Conforming to EN 166 (EU) or
Eye/Face Protection ) )
shields or chemical goggles NIOSH (US) standards.[4]

PVC or Neoprene are
) ] ] ] suggested.[1] Protection class
Skin Protection Chemical-resistant gloves
5+ for prolonged contact, 3+

for brief contact.[1]

Fire/flame resistant and
) ) impervious clothing, overalls,
Protective clothing
and a PVC apron are

recommended.[1][4]

Type A filter of sufficient
capacity.[1] Use a full-face
Respiratory Protection Respirator respirator if exposure limits are

exceeded or symptoms occur.

[4]
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Experimental Workflow: Safe Handling of 3-
Ethynylaniline

The following diagram outlines the logical workflow for safely handling 3-ethynylaniline in a
laboratory setting.
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Experiment Planning
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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